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Compound of Interest

Compound Name: 2-O-Hydroxyethyl-d-glucose

CAS No.: 2280-43-5

Cat. No.: B1458490

Get Quote

Executive Safety & Technical Summary
2-O-Hydroxyethyl-d-glucose (CAS: 2280-43-5 / 25018-15-9) is a glucose derivative often

used as a metabolic tracer or intermediate in carbohydrate synthesis. While generally classified

as low toxicity under GHS standards, it presents specific operational challenges in a drug

development environment.

The Dual-Risk Profile:

Personnel Safety: As a fine organic powder, it poses a risk of particulate inhalation and

potential respiratory sensitization upon repeated exposure. Standard carbohydrate

derivatives can act as mild irritants to mucous membranes.

Data Integrity (Critical): This compound is hygroscopic.[1] Improper handling leads to

moisture absorption, altering molecular weight calculations and compromising stoichiometric

precision in downstream synthesis or metabolic assays.

Core Directive: Treat this substance as a Potential Irritant and Moisture-Sensitive Reagent.
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Personal Protective Equipment (PPE) Matrix
This matrix is designed to prevent cross-contamination and minimize particulate exposure.

PPE Category Specification
Operational Logic (The
"Why")

Hand Protection
Nitrile Gloves (Min. thickness

0.11 mm)

Latex-Free: Avoids allergen

introduction. Tactility: Essential

for handling small weighing

boats without static disruption.

Change immediately if

punctured.

Eye Protection
Safety Glasses with Side

Shields (ANSI Z87.1)

Protects against inadvertent

powder flicking during spatula

transfer. Goggles are required

only if generating large dust

clouds (unlikely in micro-scale

use).

Respiratory

Fume Hood (Primary) or

N95/P2 Respirator

(Secondary)

Primary Control: Handling

inside a certified fume hood

prevents dust accumulation in

the lab. Secondary: If weighing

on an open bench, an N95

mask is mandatory to prevent

inhalation of fine particulates

[1].

Body Defense
Standard Lab Coat

(Cotton/Poly blend)

Prevents accumulation of

organic dust on street clothes.

Must be buttoned to the neck.

Technical Handling Protocol: The "Dry-Chain"
Method
Objective: Transfer reagent without inducing hydration or static scattering.
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Phase A: Preparation
Environment: Ensure the laboratory humidity is monitored (<50% RH preferred).

Static Control: Carbohydrate powders are prone to static charge, causing them to "jump"

from spatulas. Use an anti-static gun or ionizer bar near the balance if available [2].

Equilibration: Allow the reagent container to reach room temperature before opening to

prevent condensation on the solid.

Phase B: Weighing & Solubilization
The "Closed Transfer" Rule:

Open the vial inside the fume hood.

Transfer the required amount into a pre-tared weighing boat.

IMMEDIATELY reseal the stock vial. Do not leave it open while waiting for the balance to

stabilize.

Solvent Addition:

Add the solvent (e.g., water, buffer, DMSO) to the weighing vessel or intermediate flask

before removing it from the hood. This traps the dust in solution, eliminating the inhalation

hazard for subsequent steps.

Phase C: Spill Management
Dry Spill: Do not wet initially (this creates a sticky syrup). Sweep gently with a brush into a

dustpan, then wipe the surface with a damp paper towel.

Wet Spill: Absorb with inert material (vermiculite or paper towels). Clean area with 70%

Ethanol to remove sticky residues.

Disposal & Environmental Compliance
Although glucose derivatives are often biodegradable, laboratory chemical residues must never

be poured down the drain without specific EHS authorization.
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Disposal Workflow
Solid Waste: Excess powder in vials should be capped and placed in the Solid Chemical

Waste drum (Non-Hazardous Organic).

Liquid Waste: Aqueous or organic solutions containing 2-O-Hydroxyethyl-d-glucose should

be segregated into Non-Halogenated Organic Waste or Aqueous Waste streams, depending

on the solvent used.

Container Decontamination: Triple rinse empty vials with water. Deface the label. Dispose of

the rinsed vial in glass recycling or sharps containers [3].

Operational Logic Visualization
The following diagram illustrates the "Dry-Chain" workflow to ensure safety and sample

integrity.
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Figure 1: The "Dry-Chain" workflow emphasizes immediate resealing to prevent hygroscopic

degradation and dust generation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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